![molecular formula C18H19Cl2NO2S B296345 2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide](/img/structure/B296345.png)
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide, also known as DMXAA, is a synthetic small molecule that has been extensively studied for its potential anticancer properties. DMXAA was first synthesized in the 1980s by researchers at the University of Auckland, New Zealand, and has since been the subject of numerous studies investigating its mechanism of action and therapeutic potential.
Mechanism of Action
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide's mechanism of action involves the activation of the innate immune system, leading to the production of pro-inflammatory cytokines and chemokines. This results in the recruitment of immune cells, including neutrophils and macrophages, to the tumor microenvironment. This compound also causes the destabilization of tumor blood vessels, leading to hemorrhaging and necrosis of the tumor.
Biochemical and Physiological Effects:
This compound has been shown to induce the production of cytokines and chemokines, including TNF-alpha, IL-6, and CXCL10. These molecules play a critical role in the recruitment and activation of immune cells in the tumor microenvironment. This compound also causes the release of reactive oxygen species (ROS), leading to oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide has several advantages for laboratory experiments. It is a small molecule that can be easily synthesized and purified. This compound's mechanism of action is well-understood, making it a useful tool for investigating the immune response in cancer. However, this compound has some limitations. Its activity is dependent on the presence of functional immune cells, making it less effective in immunocompromised animal models. This compound's effects are also highly dependent on the tumor microenvironment, making it difficult to predict its activity in different tumor types.
Future Directions
There are several future directions for research on 2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide. One area of interest is the development of combination therapies that enhance this compound's activity. Another area of interest is the investigation of this compound's effects on the tumor immune microenvironment. Additionally, there is interest in developing this compound analogs that have improved pharmacokinetic properties and efficacy. Finally, there is interest in investigating the potential of this compound as a treatment for other diseases, such as inflammatory disorders and infectious diseases.
Synthesis Methods
The synthesis of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide involves a series of chemical reactions starting with 2,6-dichlorobenzyl chloride and 4-methoxyphenethylamine. The resulting intermediate is then reacted with thioacetic acid to yield this compound. The synthesis process has been optimized over the years, resulting in higher yields and purity of the final product.
Scientific Research Applications
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide has been extensively studied for its potential as an anticancer agent. In preclinical studies, this compound has been shown to selectively target and damage tumor blood vessels, leading to tumor cell death. This mechanism of action is known as vascular disrupting activity (VDA). This compound has also been shown to enhance the activity of chemotherapy and radiation therapy, making it a promising candidate for combination therapy.
Properties
Molecular Formula |
C18H19Cl2NO2S |
---|---|
Molecular Weight |
384.3 g/mol |
IUPAC Name |
2-[(2,6-dichlorophenyl)methylsulfanyl]-N-[2-(4-methoxyphenyl)ethyl]acetamide |
InChI |
InChI=1S/C18H19Cl2NO2S/c1-23-14-7-5-13(6-8-14)9-10-21-18(22)12-24-11-15-16(19)3-2-4-17(15)20/h2-8H,9-12H2,1H3,(H,21,22) |
InChI Key |
HVVAHMFOIBYQAI-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CCNC(=O)CSCC2=C(C=CC=C2Cl)Cl |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)CSCC2=C(C=CC=C2Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.